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Compound of Interest

Compound Name: Aggreceride A

Cat. No.: B093251 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation of Aggreceride A stock

solutions and their application in cell-based assays. Aggreceride A is a known inhibitor of

platelet aggregation, making it a compound of interest for research in thrombosis, hemostasis,

and related signaling pathways.

Introduction to Aggreceride A
Aggreceride A is a natural product isolated from Streptomyces strain OM-3209.[1] It has

demonstrated inhibitory activity against platelet aggregation induced by various agonists,

including thrombin, ADP, arachidonic acid, and platelet-activating factor (PAF). Its mechanism

of action is suggested to be at or below the level of arachidonic acid metabolism.

Chemical and Physical Properties of Aggreceride A
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Property Value Reference

Molecular Formula C18H36O4 [1]

Molecular Weight 316.5 g/mol [1]

Appearance White powder

Solubility

Soluble in acetone, methanol,

and chloroform. Insoluble in

water.

Preparation of Aggreceride A Stock Solutions
Proper preparation of stock solutions is critical for obtaining reproducible results in cell-based

assays. Due to its poor water solubility, Aggreceride A requires an organic solvent for initial

dissolution. Dimethyl sulfoxide (DMSO) is a common choice for such compounds in biological

assays.

Materials:
Aggreceride A (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for 10 mM Stock Solution:
Weighing: Accurately weigh a small amount of Aggreceride A (e.g., 1 mg) using a calibrated

balance.
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Solvent Calculation: Calculate the volume of DMSO required to achieve a 10 mM stock

solution.

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 1 mg of Aggreceride A (MW = 316.5 g/mol ):

Volume (L) = 0.001 g / (316.5 g/mol x 0.01 mol/L) = 0.0003159 L = 315.9 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

Aggreceride A.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) may aid dissolution, but avoid excessive heat.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage.

Working Solution Preparation:
Prepare fresh working solutions by diluting the high-concentration stock solution in the

appropriate cell culture medium just before use. It is crucial to ensure that the final

concentration of the organic solvent (e.g., DMSO) in the cell culture is low enough to not affect

the cells (typically ≤ 0.1%).

Experimental Protocol: Platelet Aggregation
Inhibition Assay
This protocol provides a general framework for assessing the inhibitory effect of Aggreceride A
on platelet aggregation in a cell-based assay format.

Materials:
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Platelet-rich plasma (PRP) or washed platelets

Aggreceride A working solutions

Platelet aggregation agonist (e.g., ADP, thrombin, arachidonic acid)

Phosphate-buffered saline (PBS)

96-well microplate

Platelet aggregometer or a microplate reader capable of measuring changes in light

transmission or absorbance.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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